molecular formula CH5FO6P2 B8733997 Methanefluorodiphosphonate CAS No. 10595-93-4

Methanefluorodiphosphonate

Cat. No.: B8733997
CAS No.: 10595-93-4
M. Wt: 193.99 g/mol
InChI Key: ORTLAIHEWHWRPQ-UHFFFAOYSA-N
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Description

Methanefluorodiphosphonate is a useful research compound. Its molecular formula is CH5FO6P2 and its molecular weight is 193.99 g/mol. The purity is usually 95%.
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Properties

CAS No.

10595-93-4

Molecular Formula

CH5FO6P2

Molecular Weight

193.99 g/mol

IUPAC Name

[fluoro(phosphono)methyl]phosphonic acid

InChI

InChI=1S/CH5FO6P2/c2-1(9(3,4)5)10(6,7)8/h1H,(H2,3,4,5)(H2,6,7,8)

InChI Key

ORTLAIHEWHWRPQ-UHFFFAOYSA-N

Canonical SMILES

C(F)(P(=O)(O)O)P(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of tetraisopropyl fluoromethylenediphosphonate (320 mg, 0.88 mmol) in 1,2-dichloroethane (5 mL) was added dropwise trimethylsilyl bromide (0.70 mL, 5.28 mmol). The resulting solution was stirred at 40-42° C. for 24 h and 3 mL of anhydrous toluene was added. The mixture was concentrated to dryness, and coevaporated with toluene once. The residue was redissolved in DMF (3 mL)/water (2 mL) mixture and concentrated. The residue was mixed with DMF (2 mL) and tributylamine (0.42 mL, 1.76 mmol) and then concentrated to dryness. The residue was coevaporated with anhydrous DMF two times. The resulting residue was dried in a vacuum oven at 30° C. overnight to give a slightly yellow residue (460 mg).
Quantity
320 mg
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
0.42 mL
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Three

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